(4-ethylbenzyl){1-[1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}amine

• IUPAC Name: N-[(4-ethylphenyl)methyl]-1-[1-(4-methoxyphenyl)-5-methylpyrazol-4-yl]ethanamine
• InChI: InChI=1S/C22H27N3O/c1-5-18-6-8-19(9-7-18)14-23-16(2)22-15-24-25(17(22)3)20-10-12-21(26-4)13-11-20/h6-13,15-16,23H,5,14H2,1-4H3
• InChI Key: PCNOLOYBJADENA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CNC(C)C2=C(N(N=C2)C3=CC=C(C=C3)OC)C
• Molecular Formula: C22H27N3O
• Molecular Weight: 349.5 g/mol

Description

(4-ethylbenzyl){1-[1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}amine, also known as EMPEA, is a novel compound that has attracted the attention of researchers due to its potential therapeutic effects. EMPEA is a synthetic compound that belongs to the family of pyrazole derivatives and has been shown to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of (4-ethylbenzyl){1-[1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}amine is not fully understood, but it is believed to act on multiple pathways in the body. (4-ethylbenzyl){1-[1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}amine has been shown to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6, and to activate the NF-κB pathway. (4-ethylbenzyl){1-[1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}amine has also been shown to inhibit the activity of COX-2, an enzyme involved in the production of prostaglandins, which are known to play a role in inflammation and pain.
Biochemical and physiological effects:
(4-ethylbenzyl){1-[1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}amine has been shown to have a number of biochemical and physiological effects. (4-ethylbenzyl){1-[1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}amine has been shown to reduce inflammation and pain in animal models of disease, and to increase bone formation and regeneration. (4-ethylbenzyl){1-[1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}amine has also been shown to have a positive effect on the immune system, increasing the production of T cells and natural killer cells.

Advantages and Limitations for Lab Experiments

(4-ethylbenzyl){1-[1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}amine has a number of advantages for lab experiments. (4-ethylbenzyl){1-[1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}amine is a synthetic compound, which means that it can be produced in large quantities and with high purity. (4-ethylbenzyl){1-[1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}amine is also relatively stable, which makes it easier to handle in the lab. However, there are also some limitations to using (4-ethylbenzyl){1-[1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}amine in lab experiments. (4-ethylbenzyl){1-[1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}amine is a relatively new compound, and there is still much that is not known about its properties and effects. Additionally, the synthesis of (4-ethylbenzyl){1-[1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}amine is a multi-step process that requires specialized equipment and expertise.

Future Directions

There are a number of future directions for research on (4-ethylbenzyl){1-[1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}amine. One area of interest is the development of more efficient synthesis methods for (4-ethylbenzyl){1-[1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}amine. Another area of interest is the study of the pharmacokinetics and pharmacodynamics of (4-ethylbenzyl){1-[1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}amine, which will help to determine the optimal dosage and administration route for this compound. Additionally, further research is needed to fully understand the mechanism of action of (4-ethylbenzyl){1-[1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}amine, and to identify potential therapeutic applications for this compound.

Synthesis Methods

The synthesis of (4-ethylbenzyl){1-[1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}amine involves the reaction of 4-methoxyphenylhydrazine with 4-ethylbenzaldehyde to form 1-(4-methoxyphenyl)-3-phenylprop-2-en-1-one. This intermediate is then reacted with 1-(bromomethyl)-4-ethylbenzene to form (4-ethylbenzyl){1-[1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}amine. The synthesis of (4-ethylbenzyl){1-[1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}amine is a multi-step process that requires specialized equipment and expertise.

Scientific Research Applications

(4-ethylbenzyl){1-[1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}amine has been shown to possess a wide range of biological activities, including anti-inflammatory, analgesic, and antitumor effects. (4-ethylbenzyl){1-[1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}amine has been studied in vitro and in vivo, and has shown promising results in various animal models of disease. (4-ethylbenzyl){1-[1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}amine has also been shown to have a positive effect on bone formation and regeneration, making it a potential therapeutic agent for bone-related diseases.